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Compound of Interest

Compound Name: Bis(trichloromethyl)sulfone

Cat. No.: B130862 Get Quote

For Immediate Release

This technical guide provides a comprehensive analysis of the physical properties of

bis(trichloromethyl)sulfone, a compound of interest for researchers, scientists, and

professionals in the field of drug development and chemical manufacturing. This document

collates available data on its melting and boiling points, offering a centralized resource for

laboratory and research applications.

Core Physical Properties
Bis(trichloromethyl)sulfone, a crystalline solid, is characterized by a distinct set of physical

properties that are crucial for its handling, application, and synthesis. The primary physical

constants, its melting and boiling points, are summarized below.

Physical Property Value Conditions

Melting Point 36 - 38 °C
Standard Atmospheric

Pressure

Boiling Point 76.5 - 78.0 °C 0.2 Torr

Experimental Determination of Physical Properties
While specific experimental protocols for the determination of the physical properties of

bis(trichloromethyl)sulfone are not detailed in the readily available literature, standard

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b130862?utm_src=pdf-interest
https://www.benchchem.com/product/b130862?utm_src=pdf-body
https://www.benchchem.com/product/b130862?utm_src=pdf-body
https://www.benchchem.com/product/b130862?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130862?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


laboratory methodologies are employed for such characterizations. The following outlines the

general principles behind these measurements.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a crystalline solid such as bis(trichloromethyl)sulfone, this is typically a sharp, well-defined

temperature range. A common and effective method for its determination is the capillary tube

method.

Principle: A small, powdered sample of the crystalline solid is packed into a thin-walled capillary

tube, which is then heated in a controlled manner alongside a calibrated thermometer. The

temperature range over which the substance is observed to melt is recorded as the melting

point.

Generalized Protocol:

Sample Preparation: A small quantity of dry bis(trichloromethyl)sulfone is finely powdered.

Capillary Packing: The open end of a capillary tube is pressed into the powder, and the tube

is inverted and tapped to pack the sample into the sealed end. A sample height of 2-3 mm is

typical.

Apparatus Setup: The packed capillary tube is attached to a thermometer, ensuring the

sample is aligned with the thermometer bulb. This assembly is then placed in a melting point

apparatus, which may consist of a heated oil bath or a metal block.

Heating: The apparatus is heated at a steady, slow rate, typically 1-2 °C per minute, as the

temperature approaches the expected melting point.

Observation: The temperature at which the first droplet of liquid is observed and the

temperature at which the entire sample becomes a clear liquid are recorded. This range

represents the melting point of the substance.

Boiling Point Determination under Reduced Pressure
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

of the gas above it. For substances that may decompose at their atmospheric boiling point, the
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boiling point is often determined at a reduced pressure (vacuum).

Principle: By lowering the ambient pressure, the temperature required for the vapor pressure of

the substance to equal the surrounding pressure is also lowered, allowing the substance to boil

at a temperature below its decomposition point.

Generalized Protocol (Distillation Method):

Apparatus Setup: A distillation apparatus is assembled, including a distillation flask

containing the bis(trichloromethyl)sulfone sample and boiling chips, a condenser, a

receiving flask, and a thermometer. The apparatus is connected to a vacuum source with a

manometer to monitor the pressure.

Pressure Reduction: The pressure inside the apparatus is carefully reduced to the desired

level (e.g., 0.2 Torr) using the vacuum pump.

Heating: The distillation flask is gently heated.

Observation: As the liquid begins to boil, the vapor rises and comes into contact with the

thermometer bulb. The temperature is recorded when it stabilizes, indicating that the vapor,

liquid, and condensate are in equilibrium. This stable temperature is the boiling point at the

recorded pressure.

Logical Relationship of Physical State Transitions
The determination of melting and boiling points follows a logical progression based on the input

of thermal energy.
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State Transitions of Bis(trichloromethyl)sulfone

Solid State

Liquid State

Melting
(36-38 °C)

Gaseous State

Boiling
(76.5-78.0 °C @ 0.2 Torr)

Click to download full resolution via product page

Caption: Phase transitions of bis(trichloromethyl)sulfone.

To cite this document: BenchChem. [Bis(trichloromethyl)sulfone: A Technical Overview of its
Physical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130862#bis-trichloromethyl-sulfone-physical-
properties-melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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